Cas no 1378493-23-2 (4-ethoxy-2-methylbenzene-1-thiol)
4-ethoxy-2-methylbenzene-1-thiol Chemical and Physical Properties
Names and Identifiers
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- 4-Ethoxy-2-methylthiophenol
- Benzenethiol, 4-ethoxy-2-methyl-
- 4-ethoxy-2-methylbenzene-1-thiol
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- MDL: MFCD14582816
- Inchi: 1S/C9H12OS/c1-3-10-8-4-5-9(11)7(2)6-8/h4-6,11H,3H2,1-2H3
- InChI Key: QUXDTMSSRHQVIQ-UHFFFAOYSA-N
- SMILES: C1(S)=CC=C(OCC)C=C1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
4-ethoxy-2-methylbenzene-1-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB434849-1 g |
4-Ethoxy-2-methylthiophenol; . |
1378493-23-2 | 1g |
€594.40 | 2023-06-16 | ||
| abcr | AB434849-5 g |
4-Ethoxy-2-methylthiophenol; . |
1378493-23-2 | 5g |
€1373.40 | 2023-06-16 | ||
| Enamine | EN300-1868664-0.05g |
4-ethoxy-2-methylbenzene-1-thiol |
1378493-23-2 | 0.05g |
$455.0 | 2023-09-18 | ||
| Enamine | EN300-1868664-0.1g |
4-ethoxy-2-methylbenzene-1-thiol |
1378493-23-2 | 0.1g |
$476.0 | 2023-09-18 | ||
| Enamine | EN300-1868664-0.25g |
4-ethoxy-2-methylbenzene-1-thiol |
1378493-23-2 | 0.25g |
$498.0 | 2023-09-18 | ||
| Enamine | EN300-1868664-0.5g |
4-ethoxy-2-methylbenzene-1-thiol |
1378493-23-2 | 0.5g |
$520.0 | 2023-09-18 | ||
| Enamine | EN300-1868664-1.0g |
4-ethoxy-2-methylbenzene-1-thiol |
1378493-23-2 | 1g |
$1029.0 | 2023-06-01 | ||
| Enamine | EN300-1868664-2.5g |
4-ethoxy-2-methylbenzene-1-thiol |
1378493-23-2 | 2.5g |
$1063.0 | 2023-09-18 | ||
| Enamine | EN300-1868664-5.0g |
4-ethoxy-2-methylbenzene-1-thiol |
1378493-23-2 | 5g |
$2981.0 | 2023-06-01 | ||
| Enamine | EN300-1868664-10.0g |
4-ethoxy-2-methylbenzene-1-thiol |
1378493-23-2 | 10g |
$4421.0 | 2023-06-01 |
4-ethoxy-2-methylbenzene-1-thiol Related Literature
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-ethoxy-2-methylbenzene-1-thiol
Recent Advances in the Study of 4-Ethoxy-2-methylbenzene-1-thiol (CAS: 1378493-23-2) in Chemical Biology and Pharmaceutical Research
The compound 4-ethoxy-2-methylbenzene-1-thiol (CAS: 1378493-23-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This thiol derivative, characterized by its ethoxy and methyl substituents on the benzene ring, has been the subject of several cutting-edge studies aimed at exploring its chemical reactivity, biological activity, and potential as a building block for drug development.
Recent studies have focused on the synthesis and characterization of 4-ethoxy-2-methylbenzene-1-thiol, with particular emphasis on its role as a precursor for more complex molecules. Researchers have developed novel synthetic routes to produce this compound with high purity and yield, which is critical for its application in pharmaceutical formulations. The compound's thiol group has been identified as a key functional moiety that can participate in various chemical reactions, including nucleophilic substitutions and metal coordination, making it a versatile intermediate in medicinal chemistry.
In the realm of biological activity, preliminary investigations have revealed that 4-ethoxy-2-methylbenzene-1-thiol exhibits interesting pharmacological properties. Some studies suggest that this compound may possess antioxidant and anti-inflammatory activities, potentially making it valuable for the treatment of oxidative stress-related diseases. Additionally, its structural similarity to certain biologically active molecules has prompted research into its potential as a scaffold for the development of new therapeutic agents targeting specific enzymes or receptors.
One particularly promising area of research involves the use of 4-ethoxy-2-methylbenzene-1-thiol in the development of prodrugs. Its ability to form stable conjugates with various drug molecules while maintaining bioavailability has been demonstrated in recent pharmacokinetic studies. This property could potentially address challenges related to drug delivery and metabolism, offering new possibilities for improving therapeutic efficacy while minimizing side effects.
From a safety and toxicological perspective, recent in vitro and in vivo studies have begun to establish the compound's safety profile. While initial results appear promising, further research is needed to fully understand its metabolic pathways and potential long-term effects. These studies are crucial for determining the compound's suitability for clinical applications and for guiding the design of future derivatives with optimized properties.
The industrial applications of 4-ethoxy-2-methylbenzene-1-thiol are also being explored, particularly in the context of specialty chemicals and materials science. Its unique chemical properties make it potentially valuable for applications ranging from polymer modification to the development of novel catalysts. Several patents have recently been filed that leverage the compound's characteristics for various industrial purposes, indicating growing commercial interest in this molecule.
Looking forward, researchers anticipate that continued investigation of 4-ethoxy-2-methylbenzene-1-thiol (CAS: 1378493-23-2) will yield important insights into its full range of applications. Current research directions include the development of more efficient synthetic methods, exploration of its biological activities in greater depth, and investigation of its potential in drug discovery programs. As these studies progress, this compound may emerge as an important tool in both pharmaceutical development and chemical biology research.
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